Dibutylazanium

• Molecular Formula: C8H20N+
• Molecular Weight: 130.25 g/mol
• IUPAC Name: dibutylazanium
• InChI: InChI=1S/C8H19N/c1-3-5-7-9-8-6-4-2/h9H,3-8H2,1-2H3/p+1
• InChI Key: JQVDAXLFBXTEQA-UHFFFAOYSA-O
• Canonical SMILES: CCCC[NH2+]CCCC

Description

Dibutylazanium is a useful research compound. Its molecular formula is C8H20N+ and its molecular weight is 130.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A series of di-n-butyl ammonium salts were prepared utilizing an absolute ethanol solution of di-N-butylamine. In preparing di-n-butylammonium bromide, hydrogen bromide gas was introduced into a solution of 585 grams of di-n-butylamine in absolute ethanol until the solution was saturated. The reaction vessel was in an ice bath during the addition. The solution was then treated with ether followed by further cooling to induce crystallization. The product was isolated by filtration, washed thoroughly with ether, and dried for about 12 hours in a vacuum oven (80° C. at about 15 torr). There was obtained an 83.7% yield of di-n-butylammonium bromide, MP 295°-296.5° C.